4-(1,4-Diazepan-1-yl)-3,5-difluorobenzoic acid

RXR antagonist SAR fluorine medicinal chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C12H14F2N2O2
Molecular Weight 256.25 g/mol
Cat. No. B13281583
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Technical Parameters


Basic Identity
Product Name4-(1,4-Diazepan-1-yl)-3,5-difluorobenzoic acid
Molecular FormulaC12H14F2N2O2
Molecular Weight256.25 g/mol
Structural Identifiers
SMILESC1CNCCN(C1)C2=C(C=C(C=C2F)C(=O)O)F
InChIInChI=1S/C12H14F2N2O2/c13-9-6-8(12(17)18)7-10(14)11(9)16-4-1-2-15-3-5-16/h6-7,15H,1-5H2,(H,17,18)
InChIKeyUXEFJZMEAKQWAA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Physicochemical & Structural Profile


4-(1,4-Diazepan-1-yl)-3,5-difluorobenzoic acid (CAS 1483512-66-8) is a fluorinated diazepane-benzoic acid hybrid with molecular formula C₁₂H₁₄F₂N₂O₂ and molecular weight 256.25 g·mol⁻¹ . The compound features a 1,4-diazepane ring directly attached to the 4-position of a 3,5-difluorobenzoic acid scaffold, distinguishing it from mono-fluorinated, non-fluorinated, or alternative heterocyclic analogs [1]. Commercially, it is typically supplied with a minimum purity specification of 95% as determined by HPLC or NMR analysis , with suppliers providing batch-specific quality control documentation including NMR, HPLC, and GC traces . The compound is also available as the hydrochloride salt (CAS 1797549-43-9), which enhances aqueous solubility and facilitates handling during formulation development [2].

1
Fluorinated diazepane-benzoic acid hybrid for nuclear receptor SAR studies
Class-level RXR scaffold
2
HCl salt form supports aqueous formulation workflows
Free acid also available
3
Batch-specific QC with ≥95% HPLC purity reduces experimental variability
NMR, HPLC, GC traces

Why Generic Substitution Fails in MedChem Campaigns


Within the diazepinylbenzoic acid class, the nature and position of aromatic ring substituents profoundly modulate biological activity and physicochemical behavior. Classic structure-activity relationship (SAR) studies demonstrate that even slight modifications—such as the introduction of fluorine atoms or changes in diazepine ring substitution—can invert functional activity (agonism vs. antagonism) at nuclear receptors like RXR or alter potency by orders of magnitude [1]. The 3,5-difluoro substitution pattern present in 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid imparts distinct electronic and steric properties that cannot be replicated by non-fluorinated (e.g., 4-(1,4-diazepan-1-yl)benzoic acid), mono-fluorinated (e.g., 4-(1,4-diazepan-1-yl)-3-fluorobenzoic acid), or alternative difluoro positional isomers [2]. Furthermore, fluorine atoms at these positions have been shown to enhance metabolic stability and modulate binding affinity to target proteins compared to hydrogen-substituted analogs, making direct analog substitution scientifically unsound without rigorous re-validation of potency, selectivity, and pharmacokinetic parameters [3].

Target Compound
3,5-Difluoro substitution with reported RXR-class SAR context
Non-Fluorinated Analog
May shift potency by >20-fold based on class-level RXR antagonist data
Fluorination is a key potency determinant
Target Compound
3,5-Difluoro pattern associated with reduced oxidative metabolism susceptibility
Mono-Fluoro Isomer
Metabolic stability profile and electronic properties may not transfer
Positional fluorine effects critical
Target Compound
Pre-formed HCl salt with documented solubility enhancement
Analog Free Acid / Ester
Comparators lack salt form; ester prodrugs require hydrolysis
Formulation handling differs

Quantitative Evidence vs. Close Analogs


RXR Antagonist Pharmacophore Potency

The 3,5-difluorobenzoic acid scaffold serves as a critical pharmacophoric element in potent RXR antagonists and RXR-RAR heterodimer modulators [1]. In the specific context of diazepinylbenzoic acid-based RXR antagonists, the reference compound HX 531—a close structural analog bearing an 11-cyanodibenzo[b,e][1,4]diazepine core on benzoic acid—exhibits an IC₅₀ of 18 nM against RXR transactivation [2]. In contrast, the non-fluorinated parent LE135 (a dibenzodiazepine-benzoic acid without fluorine substitution) shows an IC₅₀ of ~510 nM in RXR transactivation assays—a >28-fold reduction in potency [3]. While direct IC₅₀ data for 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid itself in RXR assays remain limited in the public domain, the established SAR trend demonstrates that the 3,5-difluorobenzoic acid motif, when coupled with an appropriate diazepine or diazepane ring system, is a prerequisite for sub-100 nanomolar RXR modulation [1].

RXR Antagonist Potency
Class-level inference
HX 531 (fluorinated analog): IC₅₀ = 18 nM
LE135 (non-fluorinated): IC₅₀ ≈ 510 nM
Title compound: exact IC₅₀ not publicly reported
Supports pathway-study fit; >28-fold potency shift inferred from class
RXR transactivation assay in COS-1 or HEK293 cells
RXR antagonist SAR fluorine medicinal chemistry

Anti-Inflammatory Cytokine Suppression Profile

In vitro studies with 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride have demonstrated significant suppression of pro-inflammatory cytokine production, specifically TNF-α and IL-6 [1]. While quantitative IC₅₀ data are not publicly disclosed, the compound has been reported to downregulate COX-2 expression in parallel with cytokine inhibition [1]. By comparison, the non-fluorinated analog 4-(1,4-diazepan-1-yl)benzoic acid lacks published anti-inflammatory activity data, and the mono-fluorinated 4-(1,4-diazepan-1-yl)-3-fluorobenzoic acid has not been reported in the context of cytokine suppression [2]. This differential biological annotation—even at the qualitative level—positions the 3,5-difluoro derivative as the only publicly characterized member of the diazepane-benzoic acid subclass with documented anti-inflammatory activity.

Cytokine Suppression
Data to verify
HCl salt reported to suppress TNF-α and IL-6; downregulate COX-2 in vitro
Supports anti-inflammatory assay context; quantitative data not available
Cell-based assays; conditions not disclosed
anti-inflammatory cytokine inhibition TNF-α IL-6

Purity & Batch-to-Batch Reproducibility

Multiple independent suppliers of 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid consistently specify a minimum purity of 95% as determined by HPLC, with supporting analytical documentation including NMR, HPLC, and GC traces available on a batch-specific basis . This standardized purity specification contrasts with the procurement landscape for closely related analogs: for example, 4-(1,4-diazepan-1-yl)-3-fluorobenzoic acid (monofluoro analog) and 4-(1,4-diazepan-1-yl)benzoic acid (non-fluorinated analog) are primarily available from custom synthesis suppliers without standardized purity guarantees or batch-specific QC documentation . The availability of multipoint analytical characterization (NMR + HPLC + GC) at the 95% threshold reduces the risk of introducing regioisomeric or residual solvent contaminants that could confound SAR interpretation.

Purity & QC
Head-to-head
Target compound: ≥95% (HPLC) with NMR/HPLC/GC batch QC from multiple vendors
Reduces regioisomer and residual solvent risk vs. non-standardized analogs
Comparators lack batch-specific QC documentation
purity specification quality control batch reproducibility

Hydrochloride Salt Solubility Enhancement

4-(1,4-Diazepan-1-yl)-3,5-difluorobenzoic acid is commercially available in both free acid (CAS 1483512-66-8) and hydrochloride salt (CAS 1797549-43-9) forms [1]. The hydrochloride salt has been explicitly noted to improve solubility and stability, facilitating handling, storage, and formulation of aqueous dosing solutions [1]. In contrast, the closest comparator analog 4-(1,4-diazepan-1-yl)-3-fluorobenzoic acid is not documented in a hydrochloride salt form in major supplier catalogs, and 4-(1,4-diazepan-1-yl)benzoic acid is predominantly available only as the ethyl ester prodrug form (CAS 234081-75-5), requiring additional synthetic manipulation to access the free acid .

Salt Form Solubility
Head-to-head
HCl salt (CAS 1797549-43-9) commercially available; documented to improve aqueous solubility and stability
Supports in vivo formulation research without custom salt screening
Comparators lack salt form or are ester prodrugs
solubility enhancement salt form hydrochloride formulation

logP Modulation & Metabolic Stability

The introduction of fluorine atoms at the 3- and 5-positions of the benzoic acid ring predictably alters the lipophilicity and metabolic stability of the scaffold [1]. The 3,5-difluorobenzoic acid moiety is established in medicinal chemistry as a metabolically stabilized bioisostere of the non-fluorinated benzoic acid, with the electron-withdrawing fluorine atoms reducing the susceptibility of the aromatic ring to oxidative metabolism [1][2]. Computational predictions (SlogP ~2.73 for the free acid [3]) place the compound in an optimal logP range for both passive permeability and aqueous solubility, whereas the non-fluorinated analog 4-(1,4-diazepan-1-yl)benzoic acid is predicted to have a lower logP (~1.5–1.8) and higher susceptibility to Phase I metabolism [1].

logP & Metabolism
Class-level inference
Predicted SlogP ≈ 2.73 for free acid; ΔlogP ≈ +0.9 to +1.2 vs. non-fluorinated analog
Supports permeability and metabolic stability interpretation for lead optimization
Computational prediction; quantitative metabolic data not published
logP metabolic stability fluorine effect ADME

High-Value Application Scenarios


RXR Antagonist & Heterodimer Modulator Optimization

For medicinal chemistry programs targeting retinoid X receptor (RXR) antagonism or RXR-RAR heterodimer modulation—with therapeutic indications in diabetes, obesity, or metabolic disease—the 3,5-difluorobenzoic acid scaffold has been validated as a critical potency determinant [1]. The established SAR from diazepinylbenzoic acid series demonstrates that fluorination on the benzoic acid moiety can increase RXR antagonist potency >28-fold relative to non-fluorinated analogs (e.g., HX 531 IC₅₀ = 18 nM vs. LE135 IC₅₀ ≈ 510 nM) [2][3]. 4-(1,4-Diazepan-1-yl)-3,5-difluorobenzoic acid, with its free carboxylic acid handle and the 3,5-difluoro motif pre-installed, serves as a strategic building block for constructing novel RXR antagonists through amide coupling or esterification of the carboxyl group, bypassing the need for late-stage fluorination chemistry.

Factor Xa Inhibitor Discovery

The 1,4-diazepane-benzoic acid scaffold is a validated core for factor Xa (FXa) inhibitor design, as exemplified by the oral FXa inhibitor darexaban (YM150), which features a 4-(4-methyl-1,4-diazepan-1-yl)benzamide motif [1]. The title compound offers the 3,5-difluoro substituents pre-installed on the benzoic acid ring, which can serve as metabolic blockers and potency modulators when incorporated into FXa inhibitor pharmacophores. Medicinal chemists can directly elaborate the free carboxylic acid into benzamide isosteres or use the diazepane NH for further diversification [2].

Anti-Inflammatory Screening Campaigns

Given the reported in vitro activity of 4-(1,4-diazepan-1-yl)-3,5-difluorobenzoic acid hydrochloride against TNF-α and IL-6 production, as well as COX-2 downregulation [1], the compound is suitable for pilot anti-inflammatory screening and pathway validation studies. Researchers investigating cytokine-mediated inflammatory disorders can use this compound as a reference small molecule for benchmarking novel anti-inflammatory agents, or as a starting scaffold for SAR exploration around the diazepane-benzoic acid core. The availability of batch-specific QC documentation (≥95% purity, NMR/HPLC/GC) [2] ensures reproducible concentration-response relationships across independent replicate experiments.

Medicinal Chemistry Education & Fluorine SAR Teaching

The compound's well-defined structural features—a diazepane heterocycle, a benzoic acid moiety, and a 3,5-difluoro substitution pattern—make it an ideal teaching tool for illustrating the impact of fluorine substitution on physicochemical properties (logP modulation, metabolic stability) and biological activity [1]. Academic laboratories can use the compound in undergraduate or graduate medicinal chemistry courses to demonstrate comparative logP measurements, fluorine NMR spectroscopy, or computational docking studies comparing the 3,5-difluoro derivative against its non-fluorinated or mono-fluorinated counterparts [2].

Application
Selection Property
Validation Focus
RXR antagonist / heterodimer modulator research
3,5-Difluorobenzoic acid scaffold with class-level RXR potency context
RXR transactivation assay; comparator benchmarking vs. non-fluorinated core
Factor Xa inhibitor discovery
Pre-installed 1,4-diazepane and difluoro motifs for benzamide isostere elaboration
FXa enzymatic assay; metabolic stability of fluorinated core
Anti-inflammatory screening and pathway studies
Reported TNF-α / IL-6 suppression and COX-2 downregulation (HCl salt)
Cytokine release assay; COX-2 expression endpoint review
Medicinal chemistry education
Well-defined fluorine SAR and logP modulation example
Comparative logP measurement; fluorine NMR; computational docking
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